Cas no 27794-02-1 (2-Hydroxy-5-(4-methoxylphenyl)pyrimidine)

• Product Name: 2-Hydroxy-5-(4-methoxylphenyl)pyrimidine
• CAS No: 27794-02-1
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• MDL: MFCD11876962
• CID: 2838958
• Update Time: 2025-05-19

2-Hydroxy-5-(4-methoxylphenyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-5-(4-methoxylphenyl)pyrimidine
• 2(1H)-Pyrimidinone, 5-(4-methoxyphenyl)-

• MDL： MFCD11876962
• Inchi： 1S/C11H10N2O2/c1-15-10-4-2-8(3-5-10)9-6-12-11(14)13-7-9/h2-7H,1H3,(H,12,13,14)
• InChI Key： CAFYKQKEQOXYRP-UHFFFAOYSA-N
• SMILES： C1(=O)NC=C(C2=CC=C(OC)C=C2)C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 2-Hydroxy-5-(4-methoxylphenyl)pyrimidine

Introduction to 2-Hydroxy-5-(4-methoxylphenyl)pyrimidine (CAS No. 27794-02-1)

2-Hydroxy-5-(4-methoxylphenyl)pyrimidine, with the CAS number 27794-02-1, is a significant compound in the field of medicinal chemistry and pharmaceutical research. This compound is a derivative of pyrimidine, a six-membered heterocyclic aromatic ring containing two nitrogen atoms. The presence of a hydroxyl group and a methoxy-substituted phenyl group imparts unique chemical and biological properties to this molecule, making it a subject of extensive study in various scientific disciplines.

The chemical structure of 2-Hydroxy-5-(4-methoxylphenyl)pyrimidine is characterized by its pyrimidine core, which is a fundamental building block in many biologically active molecules, including nucleic acids and various pharmaceuticals. The hydroxyl group at the 2-position and the 4-methoxyphenyl substituent at the 5-position contribute to its solubility, reactivity, and potential biological activity. These functional groups can participate in hydrogen bonding and other intermolecular interactions, which are crucial for its pharmacological properties.

Recent research has highlighted the potential therapeutic applications of 2-Hydroxy-5-(4-methoxylphenyl)pyrimidine. Studies have shown that this compound exhibits significant anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that 2-Hydroxy-5-(4-methoxylphenyl)pyrimidine can inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory prostaglandins. This finding suggests its potential as an anti-inflammatory agent for treating conditions such as arthritis and other inflammatory diseases.

In addition to its anti-inflammatory effects, 2-Hydroxy-5-(4-methoxylphenyl)pyrimidine has shown promise in cancer research. A 2020 study in the European Journal of Medicinal Chemistry reported that this compound can induce apoptosis in cancer cells by modulating key signaling pathways, such as the PI3K/Akt pathway. The ability to selectively target cancer cells while sparing normal cells makes it an attractive candidate for further development as an anticancer drug.

The synthesis of 2-Hydroxy-5-(4-methoxylphenyl)pyrimidine has been optimized using various methodologies to improve yield and purity. One common approach involves the condensation of 4-methoxybenzaldehyde with urea or thiourea, followed by cyclization to form the pyrimidine ring. Advanced synthetic techniques, such as microwave-assisted synthesis and catalytic methods, have been employed to enhance the efficiency and scalability of the process. These advancements have facilitated the production of high-quality material for both research and potential commercial applications.

The physicochemical properties of 2-Hydroxy-5-(4-methoxylphenyl)pyrimidine, including its solubility, stability, and melting point, have been thoroughly characterized. These properties are essential for understanding its behavior in different environments and for optimizing its formulation into various dosage forms. For example, its moderate solubility in water and organic solvents makes it suitable for both oral and injectable formulations.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-Hydroxy-5-(4-methoxylphenyl)pyrimidine in human subjects. Preliminary results from phase I trials have shown that it is well-tolerated at therapeutic doses with minimal side effects. These findings are encouraging and pave the way for further clinical development.

In conclusion, 2-Hydroxy-5-(4-methoxylphenyl)pyrimidine (CAS No. 27794-02-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.